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Compound of Interest

Compound Name: N,2-dimethoxy-N-methylacetamide

Cat. No.: B178809

Foreword: This document addresses the inquiry for an in-depth technical guide on N,2-
dimethoxy-N-methylacetamide. Extensive searches for detailed experimental protocols,
comprehensive quantitative data, and specific biological pathways involving this compound
have yielded limited results. The scientific literature readily available does not contain the depth
of information required for a complete technical whitepaper as requested.

This guide will provide the confirmed IUPAC name and available physicochemical properties for
N,2-dimethoxy-N-methylacetamide. To offer relevant context for researchers, this will be
supplemented with more detailed information on the closely related and more extensively
studied compound, N-methoxy-N-methylacetamide, including a representative synthesis
protocol and spectral data. It is crucial to note that these two compounds are distinct chemical
entities.

N,2-dimethoxy-N-methylacetamide

1.1. IUPAC Name and Synonyms

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is N,2-
dimethoxy-N-methylacetamide[1].

Commonly used synonyms include:

¢ N-Methoxy-N-methyl-2-methoxyacetamide[1]
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o Acetamide, N,2-dimethoxy-N-methyl-[1]

1.2. Chemical Structure and Properties

Property Value Source

Molecular Formula CsH11NOs PubChem[1]
Molecular Weight 133.15 g/mol PubChem[1]
CAS Number 132289-57-7 PubChem[1]
Topological Polar Surface Area  38.8 A2 PubChem[1]
XLogP3 -0.3 PubChem[1]

A comprehensive summary of all quantitative data into clearly structured tables for easy
comparison is not possible due to the limited available data for this specific compound.

Related Compound: N-methoxy-N-methylacetamide
(A Weinreb Amide)

Given the scarcity of detailed information on N,2-dimethoxy-N-methylacetamide, we present
data on the related Weinreb amide, N-methoxy-N-methylacetamide. This compound is a

versatile reagent in organic synthesis, often used for the preparation of ketones.[2] Derivatives
of N-methoxy-N-methylacetamide are of interest in medicinal chemistry and materials science.

2.1. Experimental Protocol: Synthesis of N-methoxy-N-methylacetamide

The following is a representative protocol for the synthesis of N-methoxy-N-methylacetamide
from N,O-dimethylhydroxylamine hydrochloride and acetyl chloride.[3]

Materials:
e N,O-dimethylhydroxylamine hydrochloride
o Triethylamine (TEA)

o Acetyl chloride
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Dichloromethane (DCM)

Saturated sodium bicarbonate (NaHCOs) solution

Brine

Magnesium sulfate (MgSQOa)
Procedure:

e To a mixture of N,O-dimethylhydroxylamine hydrochloride (1.0 equivalent) in
dichloromethane (DCM), triethylamine (2.0 equivalents) is slowly added at 0°C. The mixture
is stirred for 10 minutes.

» Acetyl chloride (1.0 equivalent) is then added dropwise to the reaction mixture at 0°C.
e The reaction is allowed to warm to 22°C and stirred overnight.

e The reaction is quenched with a saturated solution of NaHCO:s.

o The biphasic solution is separated, and the aqueous layer is extracted with DCM.

e The combined organic layers are washed with brine, dried over MgSOea, filtered, and
concentrated under reduced pressure to yield the product.[3]

2.2. Quantitative Data: NMR Spectroscopy of N-methoxy-N-methylacetamide

The following are reported Nuclear Magnetic Resonance (NMR) data for N-methoxy-N-
methylacetamide.[3]

Nucleus Solvent Chemical Shift (8) in ppm
3.65 (s, 3H), 3.13 (s, 3H), 2.08
1H NMR CDCls (s, 3H)
S!
13C NMR CDClIs 172.0, 61.1, 32.0, 19.8

2.3. Logical Relationship: Synthesis of N-methoxy-N-methylacetamide
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The following diagram illustrates the workflow for the synthesis of N-methoxy-N-
methylacetamide.

Synthesis of N-methoxy-N-methylacetamide
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Caption: A workflow diagram for the synthesis of N-methoxy-N-methylacetamide.

Signaling Pathways and Experimental Workflows

A mandatory requirement of this guide was the creation of diagrams for described signaling
pathways or experimental workflows. Extensive searches did not reveal any such information
for N,2-dimethoxy-N-methylacetamide. This compound does not appear to be prominently
featured in the scientific literature in the context of drug development or as a modulator of
biological signaling pathways.

Conclusion

While the IUPAC name and basic properties of N,2-dimethoxy-N-methylacetamide can be
definitively stated, a comprehensive technical guide for researchers and drug development
professionals is not feasible based on currently available public information. There is a notable
absence of detailed experimental protocols, extensive quantitative data, and studies on its
biological activity. Researchers interested in this molecule may find the information on the
related compound, N-methoxy-N-methylacetamide, to be a useful, albeit indirect, reference.
Further empirical investigation would be necessary to elucidate the specific properties and
potential applications of N,2-dimethoxy-N-methylacetamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,2-dimethoxy-N-methylacetamide | C5H11NO3 | CID 14872187 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. medchemexpress.com [medchemexpress.com]

3. N-Methoxy-N-methylacetamide synthesis - chemicalbook [chemicalbook.com]

To cite this document: BenchChem. [Technical Guide: N,2-dimethoxy-N-methylacetamide].
BenchChem, [2026]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b178809?utm_src=pdf-body
https://www.benchchem.com/product/b178809?utm_src=pdf-body
https://www.benchchem.com/product/b178809?utm_src=pdf-body
https://www.benchchem.com/product/b178809?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/N_2-dimethoxy-N-methylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/N_2-dimethoxy-N-methylacetamide
https://www.medchemexpress.com/n-methoxy-n-methylacetamide.html
https://www.chemicalbook.com/synthesis/n-methoxy-n-methylacetamide.htm
https://www.benchchem.com/product/b178809#n-2-dimethoxy-n-methylacetamide-iupac-name
https://www.benchchem.com/product/b178809#n-2-dimethoxy-n-methylacetamide-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b178809#n-2-dimethoxy-n-methylacetamide-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b178809#n-2-dimethoxy-n-methylacetamide-iupac-name
https://www.benchchem.com/product/b178809#n-2-dimethoxy-n-methylacetamide-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b178809?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178809?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

